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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

3,3-dimethylpentane, a saturated hydrocarbon and an isomer of heptane. This document

details the experimentally determined physical constants, the methodologies for their

measurement, and the underlying chemical principles that govern these properties.

Physicochemical Data of 3,3-Dimethylpentane
3,3-Dimethylpentane is a colorless, mobile liquid with an odor resembling gasoline.[1] It is

used in organic synthesis and as a component of gasoline.[1] The key physical properties are

summarized in the table below.
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Property Value Units

Boiling Point 86.0 °C[1][2][3][4][5]

Melting Point -134.9 to -135 °C[1][2][3][4][5][6][7][8]

Molecular Formula C₇H₁₆ -[1][5][9]

Molecular Weight 100.2 g/mol [1][5][9]

Density 0.6934 g/mL at 25 °C[1][2][3]

Refractive Index 1.39092 at 20 °C[2]

Experimental Protocols for Determination of
Physical Constants
The determination of accurate boiling and melting points is crucial for the identification and

purity assessment of chemical compounds.[10][11]

2.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[12][13] A common laboratory method for determining the boiling point of an organic

liquid is the capillary method using a Thiele tube or an aluminum block.[14]

Experimental Workflow:

Sample Preparation: A small amount of 3,3-dimethylpentane is placed in a small test tube

or fusion tube.[12][14]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[14][15]

Heating: The apparatus, containing the sample and a thermometer, is heated slowly and

uniformly.[10][14]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The temperature is recorded when this stream of bubbles is rapid and
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continuous.[14] This indicates that the vapor pressure of the liquid has overcome the

atmospheric pressure.

Boiling Point Determination Workflow

Sample Preparation:
Place 3,3-dimethylpentane

in a fusion tube.

Capillary Insertion:
Place an inverted, sealed

capillary tube into the liquid.

Heating:
Slowly and uniformly heat

the apparatus with a thermometer.

Observation & Recording:
Record temperature when a

continuous stream of bubbles emerges.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

2.2. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[10]

For pure crystalline compounds, this transition occurs over a narrow temperature range.[10][11]

Impurities tend to lower and broaden the melting range.[10][11]

Experimental Workflow:
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Sample Preparation: A small amount of solid 3,3-dimethylpentane (if frozen) is finely

powdered and packed into a capillary tube.[10][16]

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

bath (like a Thiele tube with oil) or a melting point apparatus with a heated metal block.[10]

Heating: The sample is heated slowly and steadily.[10]

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it completely melts are recorded. This range is the

melting point.[10]

Melting Point Determination Workflow

Sample Preparation:
Pack powdered solid

3,3-dimethylpentane into a capillary tube.

Apparatus Setup:
Place the capillary tube in a

melting point apparatus with a thermometer.

Heating:
Heat the sample slowly

and uniformly.

Observation & Recording:
Record the temperature range from the

first appearance of liquid to complete melting.
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Caption: Workflow for Melting Point Determination.
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Influence of Molecular Structure on Physical
Properties
The boiling and melting points of alkanes are determined by the strength of the intermolecular

van der Waals forces.[17][18] The structure of an alkane isomer significantly influences these

forces.

3.1. Boiling Point

For isomers of alkanes, increased branching leads to a decrease in the boiling point.[17][19]

This is because branching reduces the surface area of the molecule, weakening the van der

Waals interactions between molecules.[17][19] Long, straight-chain alkanes can pack more

closely together, resulting in stronger intermolecular forces and higher boiling points.[20][21]

3.2. Melting Point

The effect of branching on melting points is more complex. Generally, more symmetrical

molecules have higher melting points because they can pack more efficiently into a crystal

lattice.[19] While branching usually lowers the melting point due to decreased surface area,

highly branched, symmetrical molecules can exhibit unusually high melting points.[19]
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Factors Influencing Alkane Isomer Boiling & Melting Points

Boiling Point Melting Point

Increased Branching

Decreased Surface Area

Weaker Van der Waals Forces

Lower Boiling Point

Increased Branching

Decreased Stackability

Generally Lower Melting Point

Increased Symmetry

Improved Crystal Packing

Potentially Higher Melting Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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